7-(morpholine-4-carbonyl)-3,5-dihydro-2H-1,5-benzothiazepin-4-one

• IUPAC Name: 7-(morpholine-4-carbonyl)-3,5-dihydro-2H-1,5-benzothiazepin-4-one
• InChI: InChI=1S/C14H16N2O3S/c17-13-3-8-20-12-2-1-10(9-11(12)15-13)14(18)16-4-6-19-7-5-16/h1-2,9H,3-8H2,(H,15,17)
• InChI Key: GYUWLQZWPJDHFT-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C(C=C(C=C2)C(=O)N3CCOCC3)NC1=O
• Molecular Formula: C14H16N2O3S
• Molecular Weight: 292.36 g/mol

Description

7-(morpholine-4-carbonyl)-3,5-dihydro-2H-1,5-benzothiazepin-4-one is a chemical compound with potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 7-(morpholine-4-carbonyl)-3,5-dihydro-2H-1,5-benzothiazepin-4-one is not fully understood. However, it has been suggested that it may act by inhibiting the production of pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects
Studies have shown that 7-(morpholine-4-carbonyl)-3,5-dihydro-2H-1,5-benzothiazepin-4-one has anti-inflammatory and analgesic effects in animal models. It has also been shown to reduce oxidative stress and improve cognitive function in rats.

Advantages and Limitations for Lab Experiments

One advantage of using 7-(morpholine-4-carbonyl)-3,5-dihydro-2H-1,5-benzothiazepin-4-one in lab experiments is its potential as a new drug candidate for the treatment of inflammatory diseases. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to develop effective drugs based on this compound.

Future Directions

There are several future directions for research on 7-(morpholine-4-carbonyl)-3,5-dihydro-2H-1,5-benzothiazepin-4-one. One potential direction is to further investigate its mechanism of action and how it may be used to develop new drugs for the treatment of inflammatory diseases. Another direction is to explore its potential as a neuroprotective agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, research could be conducted to investigate its potential as an anti-cancer agent.

Synthesis Methods

The synthesis of 7-(morpholine-4-carbonyl)-3,5-dihydro-2H-1,5-benzothiazepin-4-one involves the reaction of 2-aminothiophenol with 4-chlorobutyryl chloride in the presence of triethylamine. The resulting compound is then reacted with morpholine-4-carbonyl chloride in the presence of potassium carbonate to yield the final product.

Scientific Research Applications

7-(morpholine-4-carbonyl)-3,5-dihydro-2H-1,5-benzothiazepin-4-one has potential applications in scientific research, particularly in the field of pharmacology. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of various inflammatory diseases.